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Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990

Dimethiodal, a substance also known by its chemical name diiodomethanesulfonic acid and as
the sodium salt, Dimethiodal sodium, is an iodinated contrast agent historically used in
medical imaging procedures such as urography. Despite its documented existence, a
comprehensive review of scientific literature and historical clinical data reveals a significant lack
of publicly available comparative studies, quantitative performance data, and detailed
experimental protocols. This absence of information precludes a direct, evidence-based
comparison with other currently or formerly used radiocontrast agents.

Chemical and Physical Properties

While detailed clinical performance data is scarce, the fundamental chemical and physical
properties of Dimethiodal and its sodium salt have been identified.

Property Dimethiodal Dimethiodal Sodium
Chemical Formula CH21203S CHI2NaOs S
Molecular Weight 347.9 g/mol 369.88 g/mol

. _ . Diiodomethanesulfonate
Synonyms Diiodomethanesulfonic acid )
sodium, Tenebryl

This basic information, while important for identification, does not offer insight into its efficacy or
safety profile in a clinical setting compared to other agents.
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The Search for Comparative Efficacy and Safety
Data

Extensive searches for clinical trials, comparative analyses, and detailed experimental
methodologies involving Dimethiodal have proven fruitless. The existing body of research on
urographic contrast media extensively covers a wide range of agents, both ionic and non-ionic,
providing a basis for comparison of their efficacy, safety, and pharmacological profiles.
However, Dimethiodal is conspicuously absent from these comparative analyses.

This suggests that Dimethiodal may be an older and less commonly used contrast agent,
potentially superseded by newer agents with improved safety and diagnostic capabilities.
Without access to historical clinical records or archived research that is not publicly available, a
quantitative comparison of its performance metrics—such as image quality, adverse reaction
rates, and pharmacokinetic properties—against other contrast media cannot be constructed.

Experimental Protocols: A Void in the Literature

Similarly, detailed experimental protocols specifically for the use of Dimethiodal in urography
or other imaging procedures are not available in the reviewed literature. While general
principles of urographic procedures are well-documented, the specific dosing, administration
techniques, and imaging parameters for Dimethiodal remain unknown.

Visualizing the Unknown: The Challenge of Pathway
and Workflow Diagrams

The creation of meaningful diagrams for signaling pathways, experimental workflows, or logical
relationships requires a foundation of established data. As no specific biological pathways
uniquely affected by Dimethiodal (distinct from other iodinated contrast agents) have been
identified, and no experimental workflows have been published, any such visualization would
be purely speculative.

For instance, a generalized workflow for a urographic study can be conceptualized, but it would
not be specific to Dimethiodal.
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A generalized workflow for an intravenous urography procedure.

This diagram illustrates a standard process but lacks the specific details pertinent to
Dimethiodal, such as recommended dosage, injection rate, or specific imaging timing, which
would be derived from experimental data.

In conclusion, while the identity of Dimethiodal as a historical contrast agent is established, the
absence of comparative data, clinical trial results, and detailed protocols in the public domain
makes a thorough and objective comparison with other agents impossible at this time. For
researchers, scientists, and drug development professionals, this highlights a gap in the
historical record of radiocontrast media.

 To cite this document: BenchChem. [Dimethiodal: An Obscure Radiocontrast Agent Lacking
Comparative Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12799990#statistical-analysis-of-dimethiodal-
comparative-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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